Cas no 69075-47-4 (5-Ethynyl-2’-deoxycytidine)
5-Ethynyl-2’-deoxycytidine structure
Product Name:5-Ethynyl-2’-deoxycytidine
CAS No:69075-47-4
MF:C11H13N3O4
MW:251.238622426987
MDL:MFCD22417249
CID:1060380
PubChem ID:253660834
Update Time:2025-04-20
5-Ethynyl-2’-deoxycytidine Chemical and Physical Properties
Names and Identifiers
-
- 5-Ethynyl-2’-deoxycytidine
- 5-Ethynyl-2'-deoxycytidine
- 4-amino-5-ethynyl-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one
- EdC
- 4-Amino-5-ethynyl-1-[(2R,4R,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one
- AKOS027253006
- D90593
- Cytidine, 2'-deoxy-5-ethynyl-
- SCHEMBL6906161
- 2'-deoxy-5-ethynylcytidine
- 4-amino-5-ethynyl-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2-dihydropyrimidin-2-one
- CS-0108176
- AS-59861
- MFCD22417249
- DTXSID10567311
- PD053778
- 69075-47-4
- A900532
- J-700090
- 5-Ethynyl-2'-deoxycytidine, (EdC), AldrichCPR
- 4-Amino-5-ethynyl-1-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidin-2(1H)-one
- DB-317682
-
- MDL： MFCD22417249
- Inchi： 1S/C11H13N3O4/c1-2-6-4-14(11(17)13-10(6)12)9-3-7(16)8(5-15)18-9/h1,4,7-9,15-16H,3,5H2,(H2,12,13,17)/t7-,8+,9+/m0/s1
- InChI Key： HMJSYXIPNSASJY-DJLDLDEBSA-N
- SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C(N=C(C(C#C)=C1)N)=O)O
Computed Properties
- Exact Mass: 251.09060590g/mol
- Monoisotopic Mass: 251.09060590g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 476
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 108
Experimental Properties
- Density: 1.54±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 191 °C (decomposition) (dichloromethane methanol )
- Solubility: Slightly soluble (4.5 g/l) (25 º C),
- λmax: 292(H2O)(lit.)
5-Ethynyl-2’-deoxycytidine Security Information
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
5-Ethynyl-2’-deoxycytidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E156345-200mg |
5-Ethynyl-2’-deoxycytidine |
69075-47-4 | >98.0%(N) | 200mg |
¥1705.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E156345-50mg |
5-Ethynyl-2’-deoxycytidine |
69075-47-4 | >98.0%(N) | 50mg |
¥533.90 | 2023-09-03 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X63455-50mg |
4-Amino-5-ethynyl-1-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidin-2(1H)-one |
69075-47-4 | ≥98%(N) | 50mg |
¥448.0 | 2023-09-05 | |
| abcr | AB474426-50 mg |
5-Ethynyl-2'-deoxycytidine, 98%; . |
69075-47-4 | 98% | 50mg |
€181.70 | 2023-07-18 | |
| abcr | AB474426-200 mg |
5-Ethynyl-2'-deoxycytidine, 98%; . |
69075-47-4 | 98% | 200mg |
€499.00 | 2023-07-18 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci65524-1mg |
5'-Ethynyl-2'-deoxycytidine |
69075-47-4 | 98% | 1mg |
￥377.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci65524-5mg |
5'-Ethynyl-2'-deoxycytidine |
69075-47-4 | 98% | 5mg |
￥1325.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci65524-10mg |
5'-Ethynyl-2'-deoxycytidine |
69075-47-4 | 98% | 10mg |
￥2380.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci65524-25mg |
5'-Ethynyl-2'-deoxycytidine |
69075-47-4 | 98% | 25mg |
￥5102.00 | 2023-09-08 | |
| TRC | E932170-10mg |
5-Ethynyl-2’-deoxycytidine |
69075-47-4 | 10mg |
$236.00 | 2023-05-18 |
5-Ethynyl-2’-deoxycytidine Related Literature
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1. The synthesis of nucleosides derived from 5-ethynyluracil and 5-ethynylcytosinePhilip J. Barr,A. Stanley Jones,Pawe? Serafinowski,Richard T. Walker J. Chem. Soc. Perkin Trans. 1 1978 1263
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Micha? Matuszewski,Agnieszka Kiliszek,Wojciech Rypniewski,Zbigniew J. Lesnikowski,Agnieszka B. Olejniczak New J. Chem. 2015 39 1202
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Micha? Matuszewski,Agnieszka Kiliszek,Wojciech Rypniewski,Zbigniew J. Lesnikowski,Agnieszka B. Olejniczak New J. Chem. 2015 39 1202
-
Tiantian Dong,Pengyun Yu,Juan Zhao,Jianping Wang Phys. Chem. Chem. Phys. 2022 24 29988
-
André H. St. Amant,Leslie A. Bean,J. Peter Guthrie,Robert H. E. Hudson Org. Biomol. Chem. 2012 10 6521
69075-47-4 (5-Ethynyl-2’-deoxycytidine) Related Products
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- 5241-10-1(2'-Deoxy-5-Methylcytidine Hci)
- 216450-10-1(CYTIDINE, 5'-DEOXY-5-ETHYNYL-)
- 838-07-3(5-Methyl-2'-deoxycytidine)
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- 117693-24-0(2'-Deoxy-5-propynylcytidine)
- 1160707-78-7(5-Methyl-2’-deoxy Cytidine-d3)
- 7226-77-9(Cytidine, 2'-deoxy-5-(hydroxymethyl)-)
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